4-(1-azepanylcarbonyl)-2-(3-chlorophenyl)-3-methylquinoline

• IUPAC Name: azepan-1-yl-[2-(3-chlorophenyl)-3-methylquinolin-4-yl]methanone
• InChI: InChI=1S/C23H23ClN2O/c1-16-21(23(27)26-13-6-2-3-7-14-26)19-11-4-5-12-20(19)25-22(16)17-9-8-10-18(24)15-17/h4-5,8-12,15H,2-3,6-7,13-14H2,1H3
• InChI Key: UEGUJOFJCMTMJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N=C1C3=CC(=CC=C3)Cl)C(=O)N4CCCCCC4
• Molecular Formula: C23H23ClN2O
• Molecular Weight: 378.9 g/mol

Description

4-(1-azepanylcarbonyl)-2-(3-chlorophenyl)-3-methylquinoline is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. This compound is a quinoline derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-(1-azepanylcarbonyl)-2-(3-chlorophenyl)-3-methylquinoline is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines by inhibiting the activity of certain transcription factors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(1-azepanylcarbonyl)-2-(3-chlorophenyl)-3-methylquinoline is its potential as an anti-cancer agent. However, one of the major limitations of this compound is its low solubility in water, which makes it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-(1-azepanylcarbonyl)-2-(3-chlorophenyl)-3-methylquinoline. One of the major areas of research is its potential use as an anti-cancer agent. Studies are ongoing to determine the effectiveness of this compound in treating various types of cancer. Another area of research is its potential use as an anti-inflammatory agent. Studies are ongoing to determine the effectiveness of this compound in treating various inflammatory diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in treating various diseases.

Scientific Research Applications

4-(1-azepanylcarbonyl)-2-(3-chlorophenyl)-3-methylquinoline has been studied for its potential applications in various fields. One of the major areas of research has been its use as an anti-cancer agent. Studies have shown that this compound has the potential to inhibit the growth of cancer cells by inducing apoptosis. It has also been studied for its potential use as an anti-inflammatory agent. Studies have shown that this compound has the ability to inhibit the production of pro-inflammatory cytokines.